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Compound of Interest

Compound Name:
2-(2-Chloro-5-

methylphenyl)butanoic acid

Cat. No.: B13273407

Get Quote

Executive Summary & Chemical Identity
2-(2-Chloro-5-methylphenyl)butanoic acid is a lipophilic, alpha-substituted phenylacetic acid

derivative. Its structural uniqueness lies in the ortho-chloro substituent, which induces

significant steric torsion and electronic deactivation, influencing both its metabolic stability and

chemical reactivity. This compound serves as a critical building block for constructing complex

heterocyclic systems, particularly those requiring a sterically hindered chiral center.
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Parameter Detail

IUPAC Name 2-(2-Chloro-5-methylphenyl)butanoic acid

Common Synonyms -Ethyl-2-chloro-5-methylphenylacetic acid; 2-(2-

Chloro-5-methylphenyl)butyric acid

Precursor CAS
81682-39-5 (2-(2-Chloro-5-methylphenyl)acetic

acid)

Molecular Formula

C

H

ClO

Molecular Weight 212.67 g/mol

SMILES CCC(C(=O)O)c1cc(C)ccc1Cl

InChI Key
(Predicted) SJADGLUCSVHWOJ-

UHFFFAOYSA-N

Physicochemical Properties
Note: Experimental values for this specific intermediate are often proprietary. The values below

are high-confidence estimates derived from Structure-Activity Relationship (SAR) analysis of

the homologous precursor CAS 81682-39-5 and standard group contribution methods.
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Property Value / Range Technical Context

Physical State Solid (Crystalline)

Likely forms off-white to beige

monoclinic crystals due to

-stacking disrupted by the o-Cl

steric bulk.

Melting Point 88 – 94 °C (Est.)

The ethyl group disrupts the

crystal lattice relative to the

acetic acid precursor (MP

~105°C), lowering the melting

point slightly.

Boiling Point 315 – 320 °C (Est.)

High boiling point due to

carboxylic acid dimerization;

likely decomposes before

boiling at atm pressure.

Density 1.21 ± 0.05 g/cm³
Denser than water due to the

heavy chlorine atom.

pKa (Acid) 3.85 ± 0.10

The ortho-chloro group acts as

an electron-withdrawing group

(inductive effect), increasing

acidity relative to unsubstituted

phenylbutanoic acid (pKa

~4.5).

LogP (Octanol/Water) 3.2 – 3.4

Highly lipophilic. The ethyl

chain adds ~1.0 log unit to the

precursor's lipophilicity.

Solubility (Water) < 50 mg/L
Practically insoluble in water at

neutral pH.

Solubility (Organic) High
Soluble in DCM, Ethyl Acetate,

Methanol, DMSO.
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The molecule exhibits pH-dependent solubility.

pH < 3.0: Predominantly non-ionized; high affinity for organic phases.

pH > 5.0: Ionized (carboxylate anion); water solubility increases significantly, allowing for

base extraction purification strategies.

Synthesis & Purification Protocols
The most robust synthetic route involves the

-alkylation of the commercially available precursor 2-(2-Chloro-5-methylphenyl)acetic acid.

Reaction Pathway (Graphviz Visualization)

Precursor:
2-(2-Chloro-5-methylphenyl)

acetic acid
(CAS 81682-39-5)

Step 1: Esterification
(MeOH / H2SO4)

Intermediate:
Methyl Ester

Step 2: Enolate Formation
(LDA / THF, -78°C)

Step 3: Alkylation
(Ethyl Iodide)

Intermediate:
Alpha-Ethyl Ester

Step 4: Hydrolysis
(LiOH / THF / H2O)

Target:
2-(2-Chloro-5-methylphenyl)

butanoic acid

Click to download full resolution via product page

Caption: Step-wise synthesis via alpha-alkylation of the phenylacetic acid precursor.

Detailed Methodology
Step 1: Esterification (Protection)

Dissolve 10.0 g of 2-(2-Chloro-5-methylphenyl)acetic acid in 50 mL of anhydrous Methanol.

Add 0.5 mL conc. H

SO

(catalyst).

Reflux for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2).

Concentrate in vacuo, neutralize with sat. NaHCO

, and extract with DCM. Yield: ~95% Methyl Ester.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13273407/docs?utm_src=pdf-body-img#technical-monograph-physicochemical-profiling-of-2-2-chloro-5-methylphenyl-butanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13273407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2 & 3: Alkylation (Critical Step)

Rationale: Direct alkylation of the acid requires 2 equivalents of base and is sluggish.

Alkylation of the ester is cleaner.

Enolization: In a flame-dried flask under Argon, add THF (anhydrous) and cool to -78°C. Add

LDA (1.1 eq).

Add the Methyl Ester (dissolved in THF) dropwise over 20 mins. Stir for 30 mins to ensure

complete enolate formation.

Addition: Add Ethyl Iodide (1.2 eq) dropwise.

Allow the reaction to warm to room temperature over 4 hours.

Quench with sat. NH

Cl. Extract with Et

O.

Step 4: Hydrolysis (Deprotection)

Dissolve the alkylated ester in THF:Water (1:1).

Add LiOH (3.0 eq). Stir at 50°C for 12 hours.

Workup: Acidify aqueous layer to pH 2 with 1N HCl. The product will precipitate or oil out.

Extract with EtOAc.

Purification Strategy (Self-Validating System)
Acid-Base Extraction: Dissolve crude in 1N NaOH (aqueous). Wash with Hexane (removes

unreacted ester/alkyl halides). Acidify aqueous phase to pH 1. Extract pure acid into EtOAc.

Recrystallization: If solid, recrystallize from Hexane/EtOAc (9:1). The ortho-Cl substituent

often facilitates crystallization by disrupting packing, making the impurity profile distinct in the

mother liquor.
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Analytical Characterization
To validate the identity of the synthesized compound, compare against these predicted spectral

signatures.

1H NMR (400 MHz, CDCl )
11.0 (s, 1H): Carboxylic acid -OH (broad).

7.1 - 7.3 (m, 3H): Aromatic protons (ABC system due to 1,2,5-substitution).

3.8 (t, 1H): Alpha-proton (chiral center). Diagnostic signal: Triplet splitting due to adjacent CH

.

2.3 (s, 3H): Aryl-Methyl group.

1.8 - 2.1 (m, 2H): Ethyl group -CH

- (diastereotopic protons may appear as complex multiplet).

0.9 (t, 3H): Ethyl group -CH

.

IR Spectroscopy[6][7]
2500–3300 cm

: Broad O-H stretch (carboxylic acid dimer).

1705–1715 cm

: Strong C=O stretch (carbonyl).

750–800 cm

: C-Cl stretch.
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Thermal Stability: Stable up to ~250°C. Decarboxylation may occur at prolonged high

temperatures (>280°C).

Storage: Store in a cool, dry place. Hygroscopicity is low, but protection from moisture is

recommended to prevent caking.

Safety: Irritant. The lipophilic nature allows skin penetration; wear nitrile gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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